Cas no 61588-93-0 (2-anilino-2-azaspiro[4.5]decane-1,3-dione)

• Product Name: 2-anilino-2-azaspiro[4.5]decane-1,3-dione
• CAS No: 61588-93-0
• MF: C₁₅H₁₈N₂O₂
• MW: 258.315623760223
• CID: 954765
• PubChem ID: 297104
• Update Time: 2025-04-19

2-anilino-2-azaspiro[4.5]decane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-anilino-2-azaspiro[4.5]decane-1,3-dione
• 2-(phenylamino)-2-azaspiro[4.5]decane-1,3-dione
• 2-anilino-2-aza-spiro[4.5]decane-1,3-dione
• 3-anilino-3-azaspiro[4.5]decane-2,4-dione
• AC1L6R50
• LS-190996
• N-Phenylamino-2-azaspiro< 4.5> decan-1,3-dion
• NSC167848
• DTXSID50304863
• NSC-167848
• 61588-93-0

• Inchi： 1S/C15H18N2O2/c18-13-11-15(9-5-2-6-10-15)14(19)17(13)16-12-7-3-1-4-8-12/h1,3-4,7-8,16H,2,5-6,9-11H2
• InChI Key： XOBCRKUQNMLZIA-UHFFFAOYSA-N
• SMILES： O=C1C2(CC(N1NC1C=CC=CC=1)=O)CCCCC2

Computed Properties

• Exact Mass: 258.13694
• Monoisotopic Mass: 258.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41
• LogP: 2.73380